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Compound of Interest

Compound Name: Envudeucitinib

Cat. No.: B15614739 Get Quote

Introduction
Envudeucitinib is a potent and selective inhibitor of Janus kinases (JAK), with significant anti-

inflammatory properties being investigated in various therapeutic areas. For researchers

conducting in vitro studies, the accurate and consistent preparation of Envudeucitinib stock

solutions is a critical first step to ensure the reliability and reproducibility of experimental

results. This document provides a detailed protocol for the preparation, storage, and handling

of Envudeucitinib stock solutions for cell culture applications.

Quantitative Data Summary
A summary of the key quantitative information for the preparation of Envudeucitinib stock

solutions is provided in the table below.
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Parameter Value Source/Recommendation

Molecular Weight ~426.5 g/mol [Vendor Information]

Recommended Solvent
Dimethyl Sulfoxide (DMSO),

anhydrous
General Best Practice

Typical Stock Concentrations 1 mM, 5 mM, 10 mM, 50 mM [General Protocols]

Storage of Powder -20°C (long-term) [Vendor Information]

Storage of Stock Solution

-20°C (short-term, up to 1

month)-80°C (long-term, up to

6 months)

[General Protocols]

Final DMSO in Media
< 0.5% (v/v), ideally ≤ 0.1%

(v/v)
[Cell Culture Guidelines]

Experimental Protocols
Materials

Envudeucitinib powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, amber or foil-wrapped microcentrifuge tubes

Sterile, pyrogen-free pipette tips

Vortex mixer

Calibrated analytical balance

Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

Protocol for Preparing a 10 mM Envudeucitinib Stock
Solution
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This protocol describes the preparation of a 10 mM stock solution of Envudeucitinib.

Adjustments to the calculations can be made to prepare other desired concentrations.

Pre-analysis and Calculation:

Allow the vial of Envudeucitinib powder to equilibrate to room temperature before

opening to prevent condensation of moisture.

Calculate the required volume of DMSO to achieve a 10 mM stock solution.

Calculation:

Volume (L) = Mass (g) / (Molecular Weight ( g/mol ) * Concentration (mol/L))

Example for 1 mg of Envudeucitinib:

Volume (L) = 0.001 g / (426.5 g/mol * 0.010 mol/L) = 0.000234 L = 234 µL

Therefore, 234 µL of DMSO is required to dissolve 1 mg of Envudeucitinib to a final

concentration of 10 mM.

Dissolution Procedure:

Under sterile conditions (e.g., in a laminar flow hood), carefully weigh the desired amount

of Envudeucitinib powder and transfer it to a sterile amber microcentrifuge tube.

Add the calculated volume of anhydrous DMSO to the tube containing the powder.

Cap the tube tightly and vortex thoroughly for several minutes until the powder is

completely dissolved. A clear solution should be observed.

If dissolution is slow, gentle warming in a 37°C water bath for 5-10 minutes, followed by

vortexing, can aid in solubilization. Ensure the solution has returned to room temperature

before storage.

Aliquoting and Storage:
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To avoid repeated freeze-thaw cycles, which can lead to compound degradation, it is

highly recommended to aliquot the stock solution into single-use volumes in sterile, amber

microcentrifuge tubes.[1]

For short-term storage (up to one month), store the aliquots at -20°C.

For long-term storage (up to six months), store the aliquots at -80°C.

Preparation of Working Solutions for Cell Culture
Thawing:

When ready to use, remove a single aliquot of the Envudeucitinib stock solution from the

freezer and allow it to thaw completely at room temperature.

Dilution:

Prepare the final working concentrations by serially diluting the stock solution in pre-

warmed cell culture medium.

It is crucial to maintain the final concentration of DMSO in the cell culture well below

cytotoxic levels, typically less than 0.5%, with 0.1% or lower being ideal for sensitive cell

lines.[2][3]

Important: Always include a vehicle control in your experiments, which consists of cell

culture medium with the same final concentration of DMSO as used for the highest

concentration of Envudeucitinib.

Visualization of Experimental Workflow
The following diagram illustrates the workflow for the preparation and use of Envudeucitinib
stock solutions in cell culture experiments.
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Caption: Workflow for preparing and using Envudeucitinib.

Quality Control and Best Practices
Solvent Quality: Always use high-purity, anhydrous DMSO to prevent hydrolysis of the

compound and ensure maximum solubility.

Aseptic Technique: Perform all steps of stock solution preparation and dilution under sterile

conditions to prevent microbial contamination of cell cultures.

Light Sensitivity: While not explicitly stated for Envudeucitinib, many small molecules are

light-sensitive. Using amber or foil-wrapped tubes is a good precautionary measure.

Avoid Repeated Freeze-Thaw: Aliquoting the stock solution is a critical step to maintain the

integrity and activity of the compound over time.[1]

Solubility Check: After dissolution, visually inspect the stock solution to ensure it is clear and

free of any precipitate. If precipitation occurs upon dilution in aqueous media, consider

making intermediate dilutions in DMSO before the final dilution in culture medium.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Preparing High-Purity Envudeucitinib Stock Solutions
for In Vitro Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15614739#preparing-envudeucitinib-stock-solutions-
for-cell-culture-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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